N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate

Description

N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate, also known as ATFB-SE, is a chemical compound widely utilized in bioconjugation and labeling processes . It acts as a versatile linker, enabling researchers to attach biomolecules like proteins or antibodies to surfaces or other molecules, which enhances the development of targeted therapies . The compound's unique structure allows for the incorporation of fluorescent tags in biological studies, facilitating the visualization of cellular processes and improving the understanding of complex biological systems .

Beyond bioconjugation and labeling, N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate is instrumental in creating advanced drug delivery systems, supporting controlled release of therapeutics for increased efficacy and reduced side effects . In diagnostics, it enhances assays and imaging techniques, leading to more accurate disease detection through improved signal strength and specificity . Furthermore, it is applied in material science to modify materials for sensors and electronic devices, improving their performance by enabling specific interactions with target molecules .

A similar compound, 4-Azido-2,3,5,6-tetrafluorobenzoic Acid N-Succinimidyl Ester, shares similar applications as a bioconjugation reagent . Both compounds contain an azido group and a tetrafluorobenzoate moiety, which are key to their reactivity and utility in various scientific applications . N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate has a molecular formula of C11H4F4N4O4 and a molecular weight of 332.17 g/mol .

• CAS No.: 126695-58-7
• Product Name: N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate
• Molecular Formula: C11H4F4N4O4
• Molecular Weight: 332.17 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 4-azido-2,3,5,6-tetrafluorobenzoate
• Standard InChI: InChI=1S/C11H4F4N4O4/c12-6-5(7(13)9(15)10(8(6)14)17-18-16)11(22)23-19-3(20)1-2-4(19)21/h1-2H2
• Standard InChIKey: HCTLWQSYGIBOFM-UHFFFAOYSA-N
• SMILES: C1CC(=O)N(C1=O)OC(=O)C2=C(C(=C(C(=C2F)F)N=[N+]=[N-])F)F
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C2=C(C(=C(C(=C2F)F)N=[N+]=[N-])F)F
• Synonyms: 4-Azido-2,3,5,6-tetrafluorobenzoic Acid, N-Succinimidyl Ester, ATFB SE
• PubChem Compound: 2762579
• Last Modified: Sep 14 2023